Cas no 76937-05-8 (1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-)

1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]- structure
76937-05-8 structure
Product Name:1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-
CAS No:76937-05-8
MF:C15H26O
MW:222.366344928741
CID:568649
PubChem ID:6365762
Update Time:2025-04-19

1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol,2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]-
    • 2-[2-(2,2,3-trimethyl-3-cyclopenten-1-yl)ethylidene]pentan-1-ol
    • (2Z)-2-[2-(2,2,3-trimethylcyclopent-3-en-1-yl)ethylidene]pentan-1-ol
    • 2-(2-(2,2,3-Trimethyl-3-cyclopenten-1-yl)ethylidene)pentan-1-ol
    • EINECS 278-579-6
    • 76937-05-8
    • Inchi: 1S/C15H26O/c1-5-6-13(11-16)8-10-14-9-7-12(2)15(14,3)4/h7-8,14,16H,5-6,9-11H2,1-4H3/b13-8+
    • InChI Key: MDLCAUNJOHZXEZ-MDWZMJQESA-N
    • SMILES: OC/C(/CCC)=C/CC1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 222.19848
  • Monoisotopic Mass: 222.198365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.1

Experimental Properties

  • Density: 0.891
  • Boiling Point: 304.7°C at 760 mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.478
  • PSA: 20.23
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